Cas no 896016-37-8 (6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate)

• Product Name: 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate
• CAS No: 896016-37-8
• MF: C₁₇H₁₁ClN₄O₇S₂
• MW: 482.874840021133
• CID: 5954737
• PubChem ID: 18572878
• Update Time: 2025-07-03

6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate
• 896016-37-8
• F2532-0075
• AKOS024268691
• 6-{[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate
• [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 5-chloro-2-nitrobenzoate
• 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate

• Inchi： 1S/C17H11ClN4O7S2/c1-8(23)19-16-20-21-17(31-16)30-7-10-5-13(24)14(6-28-10)29-15(25)11-4-9(18)2-3-12(11)22(26)27/h2-6H,7H2,1H3,(H,19,20,23)
• InChI Key： QBQSNOMSOULLMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)OC2=COC(=CC2=O)CSC2=NN=C(NC(C)=O)S2)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 481.9757687g/mol
• Monoisotopic Mass: 481.9757687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 207Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate

Introduction to Compound with CAS No. 896016-37-8 and Product Name: 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate

The compound with the CAS number 896016-37-8 and the product name 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates several key functional groups, including a thiadiazole ring, an acetamide moiety, and a nitro-substituted benzoate group, which collectively contribute to its unique chemical properties and biological relevance.

Recent research in the field of medicinal chemistry has highlighted the importance of thiadiazole derivatives in the development of novel therapeutic agents. Thiadiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of the 5-acetamido-1,3,4-thiadiazol-2-yl moiety in this compound suggests that it may exhibit similar pharmacological effects. Additionally, the sulfanylmethyl group attached to the thiadiazole ring introduces a polar region that could enhance interactions with biological targets, making this compound a promising candidate for further investigation.

The 4H-pyran-3-yl portion of the molecule adds another layer of complexity, contributing to its three-dimensional structure and potentially influencing its solubility and metabolic stability. Pyran derivatives are frequently encountered in pharmaceuticals due to their ability to form stable heterocyclic systems that can interact with biological receptors. In combination with the 5-chloro-2-nitrobenzoate group, this compound may exhibit enhanced binding affinity to specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research trends indicate that there is a growing demand for innovative therapeutic strategies to combat various diseases. The structural features of this compound make it a versatile tool for drug discovery, particularly in the context of developing small-molecule inhibitors or modulators. For instance, the nitro group in the benzoate moiety can be oxidized or reduced under specific conditions, allowing for dynamic modulation of its biological activity.

Moreover, the acetamido group provides a site for further chemical modification, enabling researchers to explore derivatization strategies that could enhance potency or selectivity. This flexibility is crucial in medicinal chemistry, where subtle changes in molecular structure can significantly impact pharmacokinetic and pharmacodynamic properties. The combination of these functional groups makes this compound a valuable asset in the quest for novel therapeutic agents.

Recent advancements in computational chemistry have also facilitated the rapid screening and optimization of such compounds. Molecular modeling techniques can predict how this molecule might interact with biological targets at the atomic level, providing insights into its potential mechanism of action. These computational approaches are increasingly integrated into drug discovery pipelines, allowing for more efficient identification of lead compounds.

In vitro studies have begun to explore the biological activity of this compound across various disease models. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or pathways implicated in inflammation and cancer. The thiadiazole ring is particularly noteworthy for its known anti-inflammatory properties, which are mediated through interactions with nuclear factor kappa B (NFκB) and other signaling cascades. The presence of additional functional groups may further modulate these effects, leading to more targeted therapeutic outcomes.

The benzoate moiety has also been extensively studied for its potential role in drug design. Benzoic acid derivatives are well-documented for their antimicrobial and anti-inflammatory activities, making them valuable components in pharmaceutical formulations. The nitro group adds an additional layer of reactivity, which could be exploited for prodrug strategies or targeted delivery systems. These features collectively position this compound as a promising candidate for further development.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing complex diseases. The ability to modify and optimize molecular structures allows researchers to fine-tune biological activity while maintaining favorable pharmacokinetic profiles. This balance is critical for developing drugs that are both effective and safe for clinical use.

The integration of synthetic chemistry with computational biology has revolutionized drug discovery over the past decade. By leveraging cutting-edge technologies, researchers can rapidly design and test novel compounds with high precision. This approach has led to significant breakthroughs in areas such as oncology and neurology, where traditional methods may have struggled to identify effective treatments.

In conclusion, the compound with CAS number 896016-37-8 and product name 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups makes it a versatile tool for drug discovery, with potential applications across multiple therapeutic areas. As research progresses, further exploration of its biological activity and pharmacological properties will undoubtedly yield valuable insights into new treatment strategies.